Cas no 2229665-63-6 (4-(4-Methanesulfonylphenyl)but-3-en-2-amine)

• Product Name: 4-(4-Methanesulfonylphenyl)but-3-en-2-amine
• CAS No: 2229665-63-6
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5968694
• PubChem ID: 165708919
• Update Time: 2025-06-13

4-(4-Methanesulfonylphenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1990059
• 4-(4-methanesulfonylphenyl)but-3-en-2-amine
• 2229665-63-6
• 4-(4-Methanesulfonylphenyl)but-3-en-2-amine

• Inchi： 1S/C11H15NO2S/c1-9(12)3-4-10-5-7-11(8-6-10)15(2,13)14/h3-9H,12H2,1-2H3/b4-3+
• InChI Key： DGOFVEDBDGJEET-ONEGZZNKSA-N
• SMILES： S(C)(C1C=CC(/C=C/C(C)N)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-(4-Methanesulfonylphenyl)but-3-en-2-amine

Recent Advances in the Study of 4-(4-Methanesulfonylphenyl)but-3-en-2-amine (CAS: 2229665-63-6)

4-(4-Methanesulfonylphenyl)but-3-en-2-amine (CAS: 2229665-63-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of inflammatory and neurodegenerative diseases. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

The synthesis of 4-(4-Methanesulfonylphenyl)but-3-en-2-amine has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that enhances the stereoselectivity of the synthesis, which is critical for its biological activity. The compound's structural features, including the methanesulfonyl group and the unsaturated butenyl chain, are believed to contribute to its unique interaction with biological targets.

Pharmacological investigations have revealed that 4-(4-Methanesulfonylphenyl)but-3-en-2-amine exhibits potent anti-inflammatory effects by inhibiting key signaling pathways such as NF-κB and MAPK. In vitro and in vivo studies have demonstrated its efficacy in reducing pro-inflammatory cytokine production, making it a promising candidate for the treatment of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, its neuroprotective properties have been explored in models of Alzheimer's disease, where it has shown potential in mitigating amyloid-beta-induced toxicity.

Mechanistic studies have further elucidated the compound's mode of action. Research indicates that 4-(4-Methanesulfonylphenyl)but-3-en-2-amine acts as a modulator of specific protein-protein interactions, particularly those involving inflammatory mediators and neuronal survival factors. A recent preprint on bioRxiv (2024) highlighted its ability to bind selectively to the p65 subunit of NF-κB, thereby disrupting its nuclear translocation and subsequent transcriptional activity. This finding opens new avenues for the development of targeted therapies.

Despite these promising results, challenges remain in the clinical translation of 4-(4-Methanesulfonylphenyl)but-3-en-2-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Current efforts are focused on structural modifications to improve its pharmacokinetic profile while retaining its therapeutic efficacy. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate its progression toward preclinical and clinical trials.

In conclusion, 4-(4-Methanesulfonylphenyl)but-3-en-2-amine (CAS: 2229665-63-6) represents a compelling area of research in chemical biology and drug discovery. Its dual anti-inflammatory and neuroprotective properties position it as a versatile candidate for multiple therapeutic applications. Continued investigation into its mechanisms and optimization of its chemical properties will be crucial for realizing its full potential in medicine.